Cas no 1010101-07-1 (2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine)
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, widely utilized as a versatile intermediate in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions. The presence of the chloro and methyl substituents enhances its reactivity and selectivity in forming complex heterocyclic structures. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group provides stability under typical reaction conditions while remaining highly reactive toward palladium-catalyzed couplings. This compound is valuable in pharmaceutical and agrochemical research for constructing functionalized pyridine scaffolds. Its well-defined structure and consistent purity make it a reliable reagent for precision synthesis applications.
1010101-07-1 structure
Product Name:2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
CAS No:1010101-07-1
MF:C12H17BClNO2
MW:253.532882452011
MDL:MFCD08063084
CID:827688
PubChem ID:44755178
Update Time:2025-06-07
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- 2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester
- Pyridine, 2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
- 6-CHLORO-5-METHYLPYRIDINE-3-BORONIC ACID, PINACOL ESTER
- (6-CHLORO-5-METHYLPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
- REF DUPL: 2-Chloro-3-methylpyridine-5-boronic acid pinacol ester
- 2-CHLORO-3-METHYL-5-(4,4,5,5-TETRAMETHYL-[1,3,2]DIOXABOROLAN-2-YL)PYRIDINE
- 6-Chloro-5-methylpyridine-3-boronic acid pinacol ester
- 2-chloro-3-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
- VP11324
- MB05297
- BC000973
- SY019406
- AB0029156
- X1295
- CS-11400
- AKOS016001243
- Z2044776508
- J-000302
- 1010101-07-1
- MFCD08063084
- SCHEMBL11910717
- DTXSID20660625
- EN300-366900
- DB-010370
- 2-Chloro-3-methylpyridine-5-boronicacidpinacolester
- CS-0112579
- 2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine
-
- MDL： MFCD08063084
- Inchi： 1S/C12H17BClNO2/c1-8-6-9(7-15-10(8)14)13-16-11(2,3)12(4,5)17-13/h6-7H,1-5H3
- InChI Key： FQLRMOOIOJBHPS-UHFFFAOYSA-N
- SMILES： ClC1=C(C)C=C(B2OC(C)(C)C(C)(C)O2)C=N1
Computed Properties
- Exact Mass: 253.10400
- Monoisotopic Mass: 253.1040866g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 31.4
Experimental Properties
- Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 90-93°C
- PSA: 31.35000
- LogP: 2.34260
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Security Information
- HazardClass：IRRITANT
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-366900-100mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 100mg |
$56.0 | 2022-02-28 | |
| Enamine | EN300-366900-250mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 250mg |
$64.0 | 2022-02-28 | |
| Enamine | EN300-366900-500mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 500mg |
$71.0 | 2022-02-28 | |
| Enamine | EN300-366900-1000mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 1g |
$80.0 | 2022-02-28 | |
| Enamine | EN300-366900-2500mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 2500mg |
$159.0 | 2022-02-28 | |
| Enamine | EN300-366900-5000mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 5g |
$289.0 | 2022-02-28 | |
| Enamine | EN300-366900-10000mg |
2-chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine |
1010101-07-1 | 95.0% | 10g |
$492.0 | 2022-02-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850711-1g |
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester |
1010101-07-1 | ≥95% | 1g |
￥606.60 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D850711-5g |
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester |
1010101-07-1 | ≥95% | 5g |
￥2,373.30 | 2022-01-11 | |
| TRC | C587523-100mg |
2-Chloro-3-methylpyridine-5-boronic Acid Pinacol Ester |
1010101-07-1 | 100mg |
$64.00 | 2023-05-18 |
2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
- Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines
- Other Chemical Reagents Derivatization Reagents
- Solvents and Organic Chemicals Organic Compounds Acids/Esters
1010101-07-1 (2-Chloro-3-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-YL)pyridine) Related Products
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